Cas no 1547852-85-6 (4-methoxy-1-(pyridin-3-yl)butane-1,3-dione)

• Product Name: 4-methoxy-1-(pyridin-3-yl)butane-1,3-dione
• CAS No: 1547852-85-6
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5991085
• PubChem ID: 81827092
• Update Time: 2025-08-02

4-methoxy-1-(pyridin-3-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(pyridin-3-yl)butane-1,3-dione
• 1547852-85-6
• AKOS020808316
• EN300-1126332

• Inchi： 1S/C10H11NO3/c1-14-7-9(12)5-10(13)8-3-2-4-11-6-8/h2-4,6H,5,7H2,1H3
• InChI Key： UFTOFUHLZKFJTE-UHFFFAOYSA-N
• SMILES： O(C)CC(CC(C1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.3Ų

Additional information on 4-methoxy-1-(pyridin-3-yl)butane-1,3-dione

Comprehensive Overview of 4-methoxy-1-(pyridin-3-yl)butane-1,3-dione (CAS No. 1547852-85-6)

4-methoxy-1-(pyridin-3-yl)butane-1,3-dione (CAS No. 1547852-85-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This β-diketone derivative features a pyridine ring and a methoxy group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in the development of novel materials, pharmaceuticals, and agrochemicals.

The molecular structure of 4-methoxy-1-(pyridin-3-yl)butane-1,3-dione combines a 1,3-diketone moiety with a 3-pyridyl substituent, which contributes to its reactivity and stability. This combination is particularly valuable in chelation chemistry and metal-organic frameworks (MOFs), where the compound can act as a ligand. Recent studies have explored its potential in catalysis and coordination chemistry, aligning with the growing demand for efficient and sustainable chemical processes.

One of the most discussed topics in the scientific community is the application of 4-methoxy-1-(pyridin-3-yl)butane-1,3-dione in pharmaceutical research. Its structural features make it a promising candidate for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. With the rise of personalized medicine and targeted drug delivery, this compound could play a pivotal role in next-generation therapeutics.

In the realm of material science, 4-methoxy-1-(pyridin-3-yl)butane-1,3-dione has shown potential in the design of advanced polymers and functional coatings. Its ability to form stable complexes with metals opens doors for innovations in electronic materials and sensors. As industries shift toward green chemistry and sustainable manufacturing, this compound’s eco-friendly profile is a significant advantage.

Another area of interest is the compound’s role in agrochemical research. The pyridine and diketone functionalities are often found in herbicides and pesticides, making 4-methoxy-1-(pyridin-3-yl)butane-1,3-dione a valuable building block for developing safer and more effective crop protection agents. This aligns with global trends toward sustainable agriculture and reduced environmental impact.

From a synthetic perspective, the preparation of 4-methoxy-1-(pyridin-3-yl)butane-1,3-dione involves condensation reactions and functional group transformations. Researchers are continually optimizing these methods to improve yield and purity, addressing common challenges in organic synthesis. The compound’s CAS No. 1547852-85-6 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial databases.

In conclusion, 4-methoxy-1-(pyridin-3-yl)butane-1,3-dione (CAS No. 1547852-85-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structure and reactivity make it a subject of ongoing research, particularly in the context of sustainable chemistry and innovative drug design. As scientific advancements continue, this compound is poised to play a critical role in addressing some of the most pressing challenges in modern chemistry and industry.